2-(1-(3-chlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbonyl)-N-(p-tolyl)hydrazinecarboxamide

• IUPAC Name: 1-[[1-[(3-chlorophenyl)methyl]-2-oxopyridine-3-carbonyl]amino]-3-(4-methylphenyl)urea
• InChI: InChI=1S/C21H19ClN4O3/c1-14-7-9-17(10-8-14)23-21(29)25-24-19(27)18-6-3-11-26(20(18)28)13-15-4-2-5-16(22)12-15/h2-12H,13H2,1H3,(H,24,27)(H2,23,25,29)
• InChI Key: JLHDGEXTCNFIRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NNC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)Cl
• Molecular Formula: C21H19ClN4O3
• Molecular Weight: 410.9 g/mol

Description

2-(1-(3-chlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbonyl)-N-(p-tolyl)hydrazinecarboxamide is a useful research compound. Its molecular formula is C21H19ClN4O3 and its molecular weight is 410.86. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activities

One study involved the synthesis of new thiazole and pyrazole derivatives based on a tetrahydrobenzothiophene moiety. The compounds were evaluated for antimicrobial activities, with some exhibiting promising results (Gouda et al., 2010).

Microwave Irradiation in Synthesis

Another research effort detailed the synthesis of tetrahydrobenzo[b]thiophene and tetrahydrobenzothienopyrimidine derivatives under microwave irradiation, highlighting the efficiency and speed of this method in creating complex molecules (Abdalha et al., 2011).

Enaminonitriles in Heterocyclic Synthesis

The utility of enaminonitriles in heterocyclic synthesis was explored in a study that synthesized new pyrazole, pyridine, and pyrimidine derivatives, demonstrating the versatility of enaminonitriles as intermediates for generating a variety of heterocyclic structures (Fadda et al., 2012).

Antimicrobial and Anticancer Evaluation

Research on the synthesis of 2-chloro-3-hetarylquinolines and their subsequent antibacterial and anticancer evaluation showed that certain derivatives had potent activities against S. aureus and several tumor cell lines, demonstrating the potential for such compounds in therapeutic applications (Bondock & Gieman, 2015).

Novel Synthesis Approaches

A novel and efficient synthesis of pyrazolo[3,4-d]pyrimidine derivatives was reported, along with a study of their antibacterial activity. This work highlights the importance of innovative synthetic routes for enhancing the biological efficacy of heterocyclic compounds (Rostamizadeh et al., 2013).